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Compound of Interest

Compound Name: Undecylcyclohexane

CAS No.: 54105-66-7

Cat. No.: B1584076

Get Quote

Executive Technical Summary
Undecylcyclohexane (CAS: 54105-66-7) is a high-molecular-weight alkylcycloalkane (

) that serves as a critical reference standard in lipophilicity modeling, tribology, and
chromatographic retention indexing. Unlike linear alkanes, the presence of the cyclohexane
ring introduces specific steric constraints and conformational dynamics that influence its
viscosity, volatility, and solvation behavior.

In drug development, undecylcyclohexane is frequently utilized not as an active

pharmaceutical ingredient (API), but as a hydrophobic probe to model the partition of highly

lipophilic drugs into lipid bilayers. Its physicochemical profile—characterized by extreme

hydrophobicity (Predicted LogP > 8.0) and thermal stability—makes it an ideal model for

studying hydrophobic interactions in Lipid Nanoparticle (LNP) formulations and as a base fluid

in high-performance traction lubricants.

Molecular Architecture & Structural Dynamics
The molecule consists of a saturated cyclohexane ring substituted with a linear undecyl (
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) chain. This hybrid structure dictates its unique properties:

Ring Conformation: The cyclohexane moiety predominantly exists in the chair conformation,

which is the energetic minimum. The bulky undecyl group occupies the equatorial position to

minimize 1,3-diaxial interactions (steric strain), locking the ring's conformational flipping at

room temperature.

Chain Dynamics: The

tail exhibits high degrees of motional freedom (gauche/trans isomerism), contributing to the
molecule's liquid state at room temperature despite its high molecular weight (238.46 g/mol ).

Van der Waals Surface: The extensive surface area of the alkyl chain promotes strong

London dispersion forces, resulting in a high boiling point and significant viscosity compared

to its linear analogue (heptadecane).

Structural Visualization
The following diagram illustrates the steric relationship and conformational preference of the

molecule.
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Figure 1: Conformational logic of Undecylcyclohexane showing the equatorial preference of

the alkyl tail.

Physicochemical Profile
The following data aggregates experimental and predicted values essential for process

engineering and formulation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1584076/docs?utm_src=pdf-body-img#undecylcyclohexane-structural-dynamics-and-physicochemical-applications
https://www.benchchem.com/product/b1584076/docs?utm_src=pdf-body#undecylcyclohexane-structural-dynamics-and-physicochemical-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit Method/Source

Molecular Formula - -

Molecular Weight 238.46 g/mol Calculated

CAS Number 54105-66-7 - Registry

Appearance Colorless Liquid - Visual

Density (20°C) 0.814 g/cm³ Experimental [1]

Boiling Point 315.8 (at 760 mmHg) °C Experimental [1]

Refractive Index (

)
1.458 - Experimental

Flash Point ~137 °C Closed Cup

LogP (Octanol/Water) > 8.5 -
Predicted

(Consensus)

Kovats Index (RI) ~1760 -
GC (Non-polar

column) [2]

Technical Insight: The high Kovats Retention Index (RI) makes undecylcyclohexane a

standard marker in gas chromatography for calibrating retention times of semi-volatile organic

compounds (SVOCs).

Synthesis & Purification Protocols
The industrial synthesis of undecylcyclohexane typically follows a two-stage workflow:

Friedel-Crafts alkylation followed by catalytic hydrogenation. This route ensures high yield and

control over isomerism.

Protocol: Catalytic Hydrogenation of Undecylbenzene
This method is preferred for generating high-purity saturated cycloalkanes from their aromatic

precursors.

Reagents:
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Precursor: n-Undecylbenzene (CAS: 6742-54-7)

Catalyst: 5% Ruthenium on Carbon (Ru/C) or Raney Nickel

Solvent: n-Hexane or Cyclohexane (anhydrous)

Hydrogen Gas (

)

Workflow Diagram:
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Figure 2: Synthetic pathway via hydrogenation of alkylbenzenes.

Step-by-Step Methodology:

Loading: Charge a high-pressure autoclave with n-undecylbenzene (1.0 eq) and 5 mol%

Ru/C catalyst suspended in n-hexane.

Pressurization: Purge the vessel with
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three times, then pressurize with

to 80 bar.

Reaction: Heat the mixture to 120°C with vigorous stirring (1000 rpm). Maintain conditions

for 12 hours or until

uptake ceases.

Work-up: Cool to room temperature and depressurize. Filter the mixture through a Celite pad

to remove the catalyst (Pyrophoric hazard: keep wet).

Purification: Remove solvent via rotary evaporation. Purify the residue by vacuum distillation

(approx. 165°C at 1.3 kPa) to obtain the target product [3].

Analytical Characterization
Validating the identity of undecylcyclohexane requires distinguishing it from its aromatic

precursor and linear isomers.

Nuclear Magnetic Resonance (NMR)
The

-NMR spectrum is characterized by the absence of aromatic protons (7.0–7.5 ppm) and the
presence of a complex aliphatic envelope.

0.88 ppm (t, 3H): Terminal methyl group (

) of the undecyl chain.

1.10–1.35 ppm (m, ~26H): Overlapping signals from the bulk methylene (

) protons of the chain and the ring.

1.60–1.75 ppm (m, 5H): Equatorial protons of the cyclohexane ring and the methylene group

to the ring.

Absence: No peaks > 2.0 ppm, confirming complete hydrogenation of the aromatic ring [4].
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Infrared Spectroscopy (FT-IR)
2920 & 2850 cm⁻¹: Strong asymmetric and symmetric

stretching vibrations (characteristic of long alkyl chains).

1450 cm⁻¹:

scissoring deformation.

No peaks at 3000–3100 cm⁻¹: Confirms absence of

(alkene/aromatic) bonds.[1]

Applications in Research & Development
A. Lipophilicity Standard in Drug Discovery
Undecylcyclohexane is used as a "super-lipophilic" standard (LogP > 8) to calibrate High-

Performance Liquid Chromatography (HPLC) columns used for measuring the hydrophobicity

of drug candidates.

Mechanism: In Reversed-Phase HPLC, retention time correlates with LogP.

Undecylcyclohexane anchors the high-hydrophobicity end of the calibration curve,

essential for accurate modeling of drugs intended to cross the Blood-Brain Barrier (BBB) or

partition into adipose tissue [5].

B. Tribology and Lubrication
In the field of tribology, alkylcyclohexanes are model components for Traction Fluids.

Viscosity Index (VI): The cyclohexane ring provides rigidity (high traction coefficient), while

the undecyl tail ensures fluidity. This balance is critical for Continuously Variable

Transmissions (CVTs) where the fluid must transmit force under high shear without

solidifying.

Thermal Stability: Lacking double bonds, it resists oxidation better than mineral oils, making

it a candidate for space-grade lubricants [6].
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C. Lipid Nanoparticle (LNP) Modeling
Researchers use undecylcyclohexane to simulate the hydrophobic core of LNPs. When

studying the loading capacity of lipid nanoparticles for mRNA delivery, undecylcyclohexane
serves as a model "cargo" to determine the maximum volume of hydrophobic material the lipid

shell can encapsulate before destabilization occurs.

References
PubChem Compound Summary. "Undecylcyclohexane (CID 40997)." National Center for

Biotechnology Information. Link

NIST Chemistry WebBook. "Undecylcyclohexane: Gas Chromatography Retention

Indices." National Institute of Standards and Technology. Link

TCI Chemicals. "Product Specification: Undecylcyclohexane." Link

Sigma-Aldrich. "NMR Chemical Shifts of Common Impurities and Solvents." (Used for

spectral prediction/verification).[2] Link

Beig, A., et al. "Oral Delivery of Lipophilic Drugs: The Tradeoff between Solubility Increase

and Permeability Decrease." PLOS ONE, 2013. (Contextual reference for lipophilicity

modeling). Link

NASA Technical Reports. "Tribological Properties of Alkylated Cyclopentanes and

Cyclohexanes." (Contextual reference for alkylcycloalkane lubrication properties). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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